Cas no 1388031-69-3 (2-Bromo-4,5-difluoro-1H-benzimidazole)

• Product Name: 2-Bromo-4,5-difluoro-1H-benzimidazole
• CAS No: 1388031-69-3
• MF: C₇H₃BrF₂N₂
• MW: 233.012927293777
• CID: 4824452
• Update Time: 2025-06-08

2-Bromo-4,5-difluoro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4,5-difluoro-1H-benzimidazole
• 2-Bromo-6,7-difluoro-1H-benzo[d]imidazole

• Inchi： 1S/C7H3BrF2N2/c8-7-11-4-2-1-3(9)5(10)6(4)12-7/h1-2H,(H,11,12)
• InChI Key： DVROZGKCHKVMRE-UHFFFAOYSA-N
• SMILES： BrC1=NC2C(=C(C=CC=2N1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• XLogP3: 2.7
• Topological Polar Surface Area: 28.7

Additional information on 2-Bromo-4,5-difluoro-1H-benzimidazole

Introduction to 2-Bromo-4,5-difluoro-1H-benzimidazole (CAS No. 1388031-69-3)

2-Bromo-4,5-difluoro-1H-benzimidazole is a fluorinated benzimidazole derivative that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural properties and potential biological activities. This compound, identified by the CAS number 1388031-69-3, represents a class of heterocyclic compounds that have been extensively studied for their applications in drug discovery and material science. The presence of both bromine and fluorine substituents in its molecular structure endows it with unique reactivity and functionalization possibilities, making it a valuable intermediate in synthetic chemistry.

The benzimidazole core is a well-known pharmacophore found in numerous therapeutic agents, including antiviral, anticancer, and antimicrobial drugs. The introduction of halogen atoms, particularly bromine and fluorine, into this scaffold modulates its electronic properties and enhances its interactions with biological targets. In recent years, there has been a growing interest in developing novel benzimidazole derivatives as potential candidates for treating various diseases, particularly cancer and infectious disorders.

2-Bromo-4,5-difluoro-1H-benzimidazole has been explored in several preclinical studies for its ability to inhibit specific enzymes and receptors involved in disease pathways. For instance, researchers have investigated its potential as a kinase inhibitor, leveraging the bromine atom for selective binding to target proteins. Additionally, the fluorine atoms contribute to metabolic stability and improve oral bioavailability, key factors in drug development. The compound’s structural flexibility also allows for further derivatization, enabling the creation of more complex analogs with enhanced pharmacological profiles.

Recent advancements in computational chemistry have facilitated the design of 2-Bromo-4,5-difluoro-1H-benzimidazole derivatives with optimized properties. Molecular docking studies have revealed that this compound can interact with various biological targets, including protein kinases and transcription factors. These interactions are critical for modulating cellular processes such as proliferation, differentiation, and apoptosis. The fluorinated benzimidazole scaffold has also shown promise in developing antiviral agents, where it can disrupt viral replication by inhibiting essential enzymes.

In the realm of material science, 2-Bromo-4,5-difluoro-1H-benzimidazole has been utilized in the synthesis of advanced materials with applications in optoelectronics and catalysis. The halogen substituents enhance its ability to participate in cross-coupling reactions, which are fundamental in constructing complex molecular architectures. These reactions are pivotal in producing high-performance materials with tailored electronic properties.

The synthesis of 2-Bromo-4,5-difluoro-1H-benzimidazole typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation reactions to introduce bromine and fluorine atoms at specific positions on the benzimidazole ring. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making it more feasible to produce this compound in larger quantities for research and industrial applications.

From a regulatory perspective, 2-Bromo-4,5-difluoro-1H-benzimidazole (CAS No. 1388031-69-3) is subject to standard chemical safety protocols due to its reactive nature. While it is not classified as a hazardous material under current regulations, proper handling procedures must be followed to ensure safe laboratory practices. Researchers working with this compound should adhere to guidelines regarding storage conditions and waste disposal to minimize environmental impact.

The future prospects of 2-Bromo-4,5-difluoro-1H-benzimidazole are promising as ongoing research continues to uncover new applications and refine synthetic strategies. Collaborative efforts between academia and industry are likely to accelerate the development of novel derivatives with improved therapeutic efficacy. Additionally, green chemistry principles may be integrated into its synthesis to reduce environmental footprints while maintaining high yields and purity standards.

In conclusion, 2-Bromo-4,5-difluoro-1H-benzimidazole represents a significant compound in modern chemical research with broad applications across pharmaceuticals and materials science. Its unique structural features make it a valuable building block for developing innovative solutions to global health challenges. As scientific understanding progresses，this compound will continue to play a crucial role in advancing both medicinal chemistry and material innovation.